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Compound of Interest
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Cat. No.: B15620000

Get Quote

Introduction
BNS808 is an investigational therapeutic agent with the potential to reduce adiposity and

improve metabolic parameters. These application notes provide a comprehensive overview of

the methodologies to assess the efficacy of BNS808 in both preclinical and clinical settings.

The protocols outlined below are intended for researchers, scientists, and drug development

professionals actively investigating the therapeutic potential of BNS808.

Mechanism of Action
BNS808 is a novel dual-agonist targeting the glucagon-like peptide-1 (GLP-1) and glucose-

dependent insulinotropic polypeptide (GIP) receptors. This dual agonism is hypothesized to

synergistically regulate appetite, energy expenditure, and glucose metabolism. The proposed

signaling pathway involves the activation of adenylyl cyclase and subsequent increase in

intracellular cyclic AMP (cAMP) in target cells, leading to downstream effects on appetite

suppression in the hypothalamus and improved insulin secretion and sensitivity in the pancreas

and peripheral tissues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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